Cas no 95-81-8 (2-Chloro-5-methylaniline)

2-Chloro-5-methylaniline structure
2-Chloro-5-methylaniline structure
Product Name:2-Chloro-5-methylaniline
CAS No:95-81-8
MF:C7H8ClN
MW:141.598120689392
MDL:MFCD00007674
CID:34822
PubChem ID:66770
Update Time:2024-10-25

2-Chloro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-methylaniline
    • 6-chloro-m-toluidine
    • 3-AMINO-4-CHLOROTOLUENE
    • (2-chloro-5-methyl-phenyl)amine
    • 2-Chlor-5-methyl-anilin
    • 2-Chloro-5-methylani
    • 2-chloro-5-methyl-aniline
    • 2-chloro-5-methyl-Benzenamine
    • 3-Amino-4-chlorotoluene 6-Chloro-m-toluidine
    • 4-Chlor-3-amino-toluol
    • 4-chloro-3-amino-toluene
    • Benzenamine,2-chloro-5-methyl
    • Benzenamine, 2-chloro-5-methyl-
    • 2-chloro-5-methylphenylamine
    • 2-chloro-5-methylbenzenamine
    • HPSCXFOQUFPEPE-UHFFFAOYSA-N
    • 2-chloro-5-methyl aniline
    • 6-Chlor-meta-toluidin
    • PubChem18921
    • 2-chlor-5-methylanilin
    • KSC494G0H
    • 2-chloro-5-methyl-phenylamine
    • (2-chloro-5-methylphenyl)amine
    • ZIN
    • 2-Chloro-5-methylbenzenamine (ACI)
    • m-Toluidine, 6-chloro- (8CI)
    • C2576
    • 2-chlor-5-methyl-aniline
    • SY018334
    • EINECS 202-454-7
    • NS00006397
    • PS-4451
    • DTXSID0074554
    • CCG-302525
    • UNII-33NGJ21B5B
    • Z1037551050
    • MFCD00007674
    • SB75395
    • AKOS005177454
    • 2-Chloro-5-methylaniline, 99%
    • CCRIS 2888
    • DB-024300
    • EN300-105524
    • ALBB-022600
    • AC-26391
    • DTXCID7048956
    • 95-81-8
    • 33NGJ21B5B
    • SCHEMBL753599
    • 2-chloro-5-methyl-aniline hydrochloride
    • CS-W002031
    • MDL： MFCD00007674
    • Inchi： 1S/C7H8ClN/c1-5-2-3-6(8)7(9)4-5/h2-4H,9H2,1H3
    • InChI Key： HPSCXFOQUFPEPE-UHFFFAOYSA-N
    • SMILES： ClC1C(N)=CC(C)=CC=1

Computed Properties

  • Exact Mass: 141.03500
  • Monoisotopic Mass: 141.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.1359 (rough estimate)
  • Melting Point: 29-30 ºC
  • Boiling Point: 230°C(lit.)
  • Flash Point: 107 ºC
  • Refractive Index: 1.5748 (estimate)
  • PSA: 26.02000
  • LogP: 2.81180
  • Solubility: Not determined

2-Chloro-5-methylaniline Security Information

2-Chloro-5-methylaniline Customs Data

  • HS CODE：2921430090
  • Customs Data：

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Chloro-5-methylaniline Pricemore >>

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2-Chloro-5-methylaniline Production Method

Production Method 1

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Iron hydroxide oxide Solvents: Ethanol ,  Water ;  5 h, 75 °C
Reference
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Production Method 2

2887929-43-1 2887929-43-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cupric acetate Solvents: Ethanol ;  8 - 12 h, 100 °C
Reference
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Production Method 3

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Platinum Solvents: Water ;  2 - 3 h, 25 °C
Reference
Immobilization of platinum nanoparticles on the functionalized chitosan particles: an efficient catalyst for reduction of nitro compounds and tandem reductive Ugi reactions
Hamzavi, Seyedeh Fazileh; Jamili, Shahla; Yousefzadi, Morteza; Mashinchian Moradi, Ali; Amrollahi Biuki, Narges, Molecular Diversity, 2020, 24(4), 985-995

Production Method 4

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Cobalt sulfate (CoSO4) heptahydrate ,  Sodium borohydride Solvents: Ethanol ,  Water ;  0 °C; 10 min, rt
1.2 Reagents: Water ;  rt
Reference
A Co2B Mediated NaBH4 Reduction Protocol Applicable to a Selection of Functional Groups in Organic Synthesis
Lundevall, Frida Johanne; Elumalai, Vijayaragavan ; Drageset, Audun; Totland, Christian; Bjorsvik, Hans-Rene, European Journal of Organic Chemistry, 2018, 2018(26), 3416-3425

Production Method 5

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Carbon Solvents: Ethanol ;  2 h, 90 °C
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Production Method 6

89-60-1 89-60-1
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Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ;  30 min, rt → 90 °C
Reference
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Production Method 7

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Synthesis of 4-halotoluene-2- and 3-sulfonic acids, and sulfonation mixtures of 4-halotoluenes by the HPLC (high performance liquid chromatography) analysis
Muramoto, Yoshirio; Asakura, Hideyuki; Suzuki, Hitomi, Kinki Daigaku Kogakubu Kenkyu Hokoku, 1991, 25, 73-9

Production Method 8

95-81-8 95-81-8
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Production Method 9

89-60-1 89-60-1
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Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel ,  Carbon Solvents: Methanol ,  Water ;  4 h, 2 MPa, 100 °C
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Production Method 10

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Iron hydroxide oxide Solvents: Ethanol ;  60 - 70 °C
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Production Method 11

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid ,  Ammonium chloride Solvents: Water ;  1.5 h, rt → reflux
1.2 reflux; 3 h, reflux
1.3 Reagents: Sodium carbonate Solvents: Water ;  pH 9 - 10
Reference
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Production Method 12

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Sodium dithionite
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Production Method 13

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Carbon Solvents: Methanol ,  Water ;  3 h, 5 bar, 90 °C
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Production Method 14

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Reaction Conditions
1.1 Catalysts: Cobalt (reaction products with 2-methylimidazole, m-aminophenol, formaldehyde Mesoporous Yolk-shell supported) Solvents: Ethanol ;  5 min, 80 °C
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Production Method 15

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95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Cyanuric chloride-piperazine copolymer Solvents: Ethanol ,  Water ;  3.5 h, 100 °C
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Production Method 16

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95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Palladium (reaction product with porous organic polymer) ,  Cyanuric chloride-piperazine copolymer Solvents: Ethanol ,  Water ;  15 min, 25 °C
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Production Method 17

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Palladium (aminal-based hypercrosslinked polymer supported) ,  Ferrocene, formyl-, polymer with 1,3,5-triazine-2,4,6-triamine Solvents: Ethanol ,  Water ;  15 min, rt
Reference
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Xu, Dan; Wang, Fushan; Yu, Guiqin; Zhao, Hong; Yang, Jing; et al, ChemCatChem, 2018, 10(20), 4569-4577

Production Method 18

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Methanol ,  Water ;  2 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified
Reference
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, World Intellectual Property Organization, , ,

Production Method 19

89-60-1 89-60-1
95-81-8 95-81-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Ethanol ,  Water ;  70 min, 60 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12
Reference
Substituted tetrahydro-1H-pyrido[4,3-b]indoles as serotonin receptors agonists and antagonists for treating metabolic, CNS, and gastrointestinal disorders
, United States, , ,

2-Chloro-5-methylaniline Raw materials

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Amadis Chemical Company Limited
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(CAS:95-81-8)2-Chloro-5-methylaniline
Order Number:A1207557
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:47
Price ($):157.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:95-81-8)2-氯-5-甲基苯胺
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Quantity:25KG,200KG,1000KG
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:95-81-8)2-Chloro-5-methylaniline
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Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
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Amadis Chemical Company Limited
(CAS:95-81-8)2-Chloro-5-methylaniline
A1207557
Purity:99%
Quantity:100g
Price ($):157.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:95-81-8)2-氯-5-甲基苯胺
LE1633635;LE16784
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
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